Cas no 74174-45-1 ((22E,24S)-5α-stigmasta-2,22-dien-6-one)

• Product Name: (22E,24S)-5α-stigmasta-2,22-dien-6-one
• CAS No: 74174-45-1
• MF: C₂₉H₄₆O
• MW: 410.674949169159
• CID: 3048281
• PubChem ID: 11058687
• Update Time: 2025-04-21

(22E,24S)-5α-stigmasta-2,22-dien-6-one Chemical and Physical Properties

Names and Identifiers

• (22E,24S)-5α-stigmasta-2,22-dien-6-one
• stigmastan-2,22-dien-6-one;(22E,24S)-5α-stigmast-2,22-dien-6-one;(22E)-5α-stigmasta-2,22-dien-6-one;(22E,24S)-stigmasta-2,22-dien-6-one;(22E)-stigmasta-2,22-dien-6-one;stigmasta-2,(22E)-dien-6-one;
• DTXSID201298428
• SCHEMBL8395291
• (5I+/-,22E)-Stigmasta-2,22-dien-6-one
• 74174-45-1
• (5alpha,22E)-Stigmasta-2,22-dien-6-one
• (22E)-5alpha-Stigmasta-2,22-dien-6-one

• Inchi： 1S/C29H46O/c1-7-21(19(2)3)12-11-20(4)23-13-14-24-22-18-27(30)26-10-8-9-16-28(26,5)25(22)15-17-29(23,24)6/h8-9,11-12,19-26H,7,10,13-18H2,1-6H3/b12-11+/t20-,21-,22+,23-,24+,25+,26-,28-,29-/m1/s1
• InChI Key： ILTYRDVSLVKUCZ-XXHKDLPISA-N
• SMILES： O=C1[C@H]2CC=CC[C@]2(C)[C@H]2CC[C@]3(C)[C@@H]([C@@H](/C=C/[C@@H](CC)C(C)C)C)CC[C@H]3[C@@H]2C1

Computed Properties

• Exact Mass: 410.35500
• Monoisotopic Mass: 410.354866087Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 701
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 7.86490